Cas no 87789-84-2 (5-(3-(Trifluoromethyl)phenyl)picolinic acid)

• Product Name: 5-(3-(Trifluoromethyl)phenyl)picolinic acid
• CAS No: 87789-84-2
• MF: C₁₃H₈F₃NO₂
• MW: 267.203333854675
• MDL: MFCD12406460
• CID: 708952
• PubChem ID: 52983948
• Update Time: 2025-06-13

5-(3-(Trifluoromethyl)phenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-(Trifluoromethyl)phenyl)picolinic acid
• 2-Pyridinecarboxylicacid, 5-[3-(trifluoromethyl)phenyl]-
• 5-(2-METHOXYPYRIMIDIN-5-YL)-PICOLINIC ACID
• 5-[3-(trifluoromethyl)phenyl]pyridine-2-carboxylic acid
• 5-(3-Trifluoromethylphenyl)picolinic acid
• 5-(3-(Trifluoromethyl)phenyl)picolinicacid
• 5-(2-TRIFLUOROMETHYLPHENYL)-PICOLINIC ACID
• MFCD12406460
• 5-(3-TrifluoroMethyl-phenyl)-pyridine-2-carboxylic acid
• DTXSID30680773
• 87789-84-2
• AKOS012257098
• BS-24057
• AMY20960
• DB-332559

• MDL： MFCD12406460
• Inchi： 1S/C13H8F3NO2/c14-13(15,16)10-3-1-2-8(6-10)9-4-5-11(12(18)19)17-7-9/h1-7H,(H,18,19)
• InChI Key： VDQNGCSSANRFRH-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)C1C=NC(C(=O)O)=CC=1)(F)F

Computed Properties

• Exact Mass: 267.05100
• Monoisotopic Mass: 267.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2A^2
• XLogP3: 3.2

Experimental Properties

• PSA: 50.19000
• LogP: 3.46560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 5-(3-(Trifluoromethyl)phenyl)picolinic acid

Comprehensive Overview of 5-(3-(Trifluoromethyl)phenyl)picolinic acid (CAS No. 87789-84-2)

5-(3-(Trifluoromethyl)phenyl)picolinic acid (CAS No. 87789-84-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its trifluoromethylphenyl and picolinic acid moieties, exhibits unique chemical properties that make it valuable for various applications. Researchers are particularly interested in its potential as a building block for drug discovery, owing to its ability to modulate biological targets. The presence of the trifluoromethyl group enhances its lipophilicity and metabolic stability, which are critical factors in medicinal chemistry.

In recent years, the demand for fluorinated compounds like 5-(3-(Trifluoromethyl)phenyl)picolinic acid has surged due to their role in developing next-generation therapeutics. The compound's CAS No. 87789-84-2 is frequently searched in scientific databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Additionally, its applications extend to material science, where it serves as a precursor for advanced polymers and coatings. The picolinic acid moiety, in particular, is known for its chelating properties, making it useful in metal-organic frameworks (MOFs) and catalysis.

The synthesis of 5-(3-(Trifluoromethyl)phenyl)picolinic acid involves multi-step organic reactions, often starting from 3-(trifluoromethyl)phenylboronic acid and picolinic acid derivatives. Optimizing the yield and purity of this compound is a key focus for chemists, as impurities can significantly impact its performance in downstream applications. Recent advancements in green chemistry have also prompted researchers to explore eco-friendly synthesis routes, aligning with the global push for sustainable chemical production.

From a commercial perspective, CAS No. 87789-84-2 is supplied by several specialty chemical manufacturers, catering to the needs of pharmaceutical companies and research institutions. Its price and availability are influenced by factors such as raw material costs and regulatory requirements. Quality control is paramount, with HPLC and NMR being standard techniques for verifying its purity. The compound's stability under various storage conditions is another area of interest, as it ensures consistent performance in long-term studies.

Looking ahead, 5-(3-(Trifluoromethyl)phenyl)picolinic acid is poised to play a pivotal role in emerging fields like precision medicine and agrochemical innovation. Its versatility and unique chemical profile make it a subject of ongoing research, with potential breakthroughs on the horizon. For scientists and industry professionals, staying updated on the latest developments related to this compound is essential for leveraging its full potential.